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Compound of Interest

Compound Name: 25I-NBF hydrochloride

Cat. No.: B592884 Get Quote

Essential Safety and Handling of 25I-NBF
Hydrochloride
Disclaimer: No specific Safety Data Sheet (SDS) for 25I-NBF hydrochloride was located. The

following guidance is based on information for the structurally related compound 25I-NBOMe

hydrochloride and general laboratory safety protocols. A thorough risk assessment should be

conducted before handling this compound.

25I-NBF hydrochloride is a potent psychoactive compound and a derivative of the

phenethylamine hallucinogen 2C-I.[1][2][3] It acts as a highly potent partial agonist for the 5-

HT2A receptor.[1][2][3] Due to its pharmacological activity, extreme caution should be exercised

during handling to prevent accidental exposure. This substance is intended for forensic and

research applications only and is not for human or veterinary use.[1][2]

Personal Protective Equipment (PPE)
A comprehensive assessment of potential hazards is necessary to determine the appropriate

PPE for handling 25I-NBF hydrochloride.[4] The minimum recommended PPE for laboratory

work with chemical hazards includes a lab coat, protective eyewear, long pants, and closed-toe

shoes.[5][6]

Recommended PPE for Handling 25I-NBF Hydrochloride:
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Body Protection
Eye and Face
Protection

Hand Protection
Respiratory
Protection

Lab Coat (Fire-

resistant

recommended when

handling flammable

solvents)[7]

Safety glasses with

side-shields (ANSI

Z87.1 compliant)[5]

Disposable nitrile

gloves (double-gloving

is recommended)

N95 respirator or

higher, especially

when handling

powders or in poorly

ventilated areas[7]

Chemical-resistant

apron

Chemical splash

goggles (when splash

hazard is present)[6]

Chemical-resistant

gloves (consult

manufacturer's

compatibility data)[8]

Face shield (in

addition to goggles for

splash hazards)[5][7]

Handling and Storage
Safe Handling Precautions:

Ensure good ventilation and/or use a chemical fume hood to prevent the formation of

aerosols.[9]

Avoid contact with skin, eyes, and clothing.[10]

Do not breathe dust.[10]

Open and handle the container with care.[9]

Keep away from ignition sources and protect against electrostatic charges.[9]

Storage Conditions:

Store in a tightly closed container in a dry and well-ventilated place.[10]

The compound is supplied as a crystalline solid.[2]
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Protect from moisture as it may be hygroscopic.[10]

Store away from incompatible materials.[10]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration or

oxygen. Seek immediate medical attention.[9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[10]

Ingestion
Do not induce vomiting. Rinse mouth. Seek

immediate medical attention.[10]

Spill Response Workflow:

Immediate Actions Spill Containment & Cleanup Post-Cleanup

Alert others in the area Evacuate the immediate area Assess the spill size and risk Don appropriate PPEProceed with cleanup Contain the spill with absorbent material Neutralize (if applicable and safe to do so) Collect contaminated material into a sealed container Decontaminate the area and equipment Dispose of waste according to regulations Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan
All waste materials should be disposed of in accordance with local, state, and federal

regulations.

Disposal of Unused Material:

Contact a licensed professional waste disposal service to dispose of this material.

It is important to prevent the diversion of this substance into illicit markets.[11]

Disposal of Contaminated PPE and Materials:

Remove contaminated items from their original containers.[12]

Mix the materials with an unappealing substance such as dirt, cat litter, or used coffee

grounds.[12]

Place the mixture in a sealed, labeled container, such as a plastic bag.[12]

Dispose of the container in the trash.[12]

Remove all personal information from any prescription labels before recycling or disposing of

empty containers.[12]

Given the nature of this compound, incineration by a licensed facility is the preferred method of

destruction.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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